Cas no 36640-60-5 ((3-(4-CHLOROPHENYL)-1-P-TOLYL-1H-PYRAZOL-4-YL)METHANOL)

• Product Name: (3-(4-CHLOROPHENYL)-1-P-TOLYL-1H-PYRAZOL-4-YL)METHANOL
• CAS No: 36640-60-5
• MF: C₁₇H₁₅ClN₂O
• MW: 298.766803026199
• CID: 921506
• PubChem ID: 3863936
• Update Time: 2025-04-19

(3-(4-CHLOROPHENYL)-1-P-TOLYL-1H-PYRAZOL-4-YL)METHANOL Chemical and Physical Properties

Names and Identifiers

• (3-(4-CHLOROPHENYL)-1-P-TOLYL-1H-PYRAZOL-4-YL)METHANOL
• (3-(4-CHLOROPHENYL)-1-(4-METHYLPHENYL)-1H-PYRAZOL-4-YL)METHANOL
• [3-(4-chloro-phenyl)-1-(4-methoxy-phenyl)-1H-pyrazol-4-yl]-acetic acid
• [3-(4-chloro-phenyl)-1-p-tolyl-1H-pyrazol-4-yl]-methanol
• 1H-Pyrazole-4-acetic acid, 3-(4-chlorophenyl)-1-(4-methoxyphenyl)-
• CTK2H4686
• AKOS024416330
• (3-(4-Chlorophenyl)-1-(p-tolyl)-1H-pyrazol-4-yl)methanol
• 36640-60-5

• Inchi： 1S/C17H15ClN2O/c1-12-2-8-16(9-3-12)20-10-14(11-21)17(19-20)13-4-6-15(18)7-5-13/h2-10,21H,11H2,1H3
• InChI Key： OBULFGMLNLGXID-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(CO)=CN(C2C=CC(C)=CC=2)N=1

Computed Properties

• Exact Mass: 298.08700
• Monoisotopic Mass: 298.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 3.99340